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Compound of Interest

Compound Name: Sodium chromite

CAS No.: 12314-42-0

Cat. No.: B080656

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the performance of sodium

chromium oxide (NaCrO2) as a cathode material for high-rate sodium-ion batteries (SIBs).

Detailed experimental protocols and performance data are presented to facilitate research and

development in this area.

Introduction
Sodium-ion batteries are a promising alternative to lithium-ion batteries for large-scale energy

storage due to the natural abundance and low cost of sodium.[1][2] O3-type NaCrO2 has

emerged as a particularly attractive cathode material owing to its high theoretical capacity,

good thermal stability, and structural stability during cycling.[3][4] However, its performance at

high charge/discharge rates can be limited by factors such as phase transitions and sluggish

Na-ion diffusion.[5] Recent research has focused on various strategies to enhance the high-

rate capability and cycling stability of NaCrO2, including carbon coating, nanoparticle

synthesis, and elemental doping.[1][6][7][8][9]
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Performance of NaCrO2 in High-Rate Sodium-Ion
Batteries
The electrochemical performance of NaCrO2 is highly dependent on its synthesis method and

any subsequent modifications. The following table summarizes the quantitative data from

recent studies on the performance of NaCrO2 at various C-rates.
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Material
Synthesis
Method

C-Rate
Specific
Capacity
(mAh g⁻¹)

Capacity
Retention

Reference

Carbon-

coated

NaCrO2

Emulsion-

drying
150C 99 - [1][6]

Bare NaCrO2

Freeze-

drying-

assisted sol-

gel

50C 82.1

~50% after

3000 cycles

at 5C

[3]

MOF-

modified

NaCrO2

MOF-

modification

during

synthesis

50C 72.9

85% after

200 cycles at

0.5C (at

55°C)

[2]

Large-

grained O3-

NaCrO2

Direct

reduction of

Na2Cr2O7·2

H2O

20C 68

88.2% after

500 cycles at

2C

[10][11]

s-NaCrO2

submicrosph

eres

Self-template

synthesis
20C 90

87% after

1500 cycles
[12]

Asphalt-

derived

carbon

coated

NaCrO2

- 5C -
81.1% after

1000 cycles
[7][13]

L-NCO (9.9

µm) dry-

processed

electrode

- 1C 107.5
92.3% from

0.1C to 1C
[14]

Na(Cr0.98Al0

.02)O2 with

One-pot

synthesis

- Maintained

rate capability

No capacity

fading during

1000 cycles

[8][9]
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Cr2O3

coating

of pristine

NaCrO2

Heterostructu

red

NaCrO2@Na

2FePO4F/C

- 15C 103.7

85.3% after

150 cycles at

1C

[15]

Experimental Protocols
Synthesis of NaCrO2
Several methods have been successfully employed to synthesize NaCrO2. Below are protocols

for two common approaches.

a) Emulsion-Drying Method for Carbon-Coated NaCrO2[1][16][6]

This method allows for the synthesis of carbon-coated NaCrO2 with excellent high-rate

performance.

Precursor Solution: Prepare an aqueous solution of sodium nitrate (NaNO3) and chromium

nitrate (Cr(NO3)3·9H2O).

Emulsion Formation: Create a water-in-oil emulsion by adding the aqueous precursor

solution to an oil phase (e.g., kerosene) containing a surfactant.

Drying: Heat the emulsion to evaporate the water, resulting in precursor particles dispersed

in the oil.

Calcination: The resulting powder is heated under an inert atmosphere (e.g., argon) at a high

temperature (e.g., 800 °C) for several hours to form the final NaCrO2 product.[17] For

carbon coating, a carbon source like pitch can be added during this step.[1][6]

b) Freeze-Drying-Assisted Sol-Gel Method[3]

This technique yields bare NaCrO2 with outstanding rate capability and cycling stability.
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Sol Formation: Dissolve stoichiometric amounts of sodium and chromium precursors in a

suitable solvent to form a sol.

Gelation: Convert the sol into a gel.

Freeze-Drying: Freeze the gel and then dry it under vacuum to remove the solvent.

Calcination: Calcine the dried gel at a high temperature in an inert atmosphere to obtain the

final NaCrO2 powder.

Electrode Preparation
The following protocol is a general guideline for preparing NaCrO2 cathodes for coin cell

assembly.

Slurry Preparation: Mix the synthesized NaCrO2 active material, a conductive agent (e.g.,

Super P carbon), and a binder (e.g., PVDF) in a weight ratio of 8:1:1.[14] Disperse the

mixture in a suitable solvent like N-methyl-2-pyrrolidone (NMP) to form a homogeneous

slurry.

Coating: Cast the slurry onto an aluminum foil current collector using a doctor blade.

Drying: Dry the coated foil in a vacuum oven at a specified temperature (e.g., 80-120 °C) for

several hours to remove the solvent.[18]

Electrode Punching: Punch out circular electrodes of a desired diameter from the dried foil.

Final Drying: Dry the electrodes again under vacuum before transferring them into an argon-

filled glovebox for cell assembly.

Electrochemical Measurements
Cell Assembly: Assemble CR2032-type coin cells in an argon-filled glovebox. Use the

prepared NaCrO2 electrode as the cathode, sodium metal as the anode, a glass fiber

separator, and an appropriate electrolyte (e.g., 1 M NaPF6 in a mixture of ethylene

carbonate and diethyl carbonate).[18]
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Galvanostatic Cycling: Perform charge-discharge cycling at various C-rates using a battery

cycler. A typical voltage window for NaCrO2 is 2.0-3.6 V vs. Na/Na+.[4]

Cyclic Voltammetry (CV): Conduct CV tests to investigate the electrochemical reaction

kinetics and phase transitions of the NaCrO2 electrode.

Electrochemical Impedance Spectroscopy (EIS): Perform EIS to analyze the charge transfer

resistance and ion diffusion kinetics.
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Caption: Experimental workflow for NaCrO2 cathode preparation and testing.
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Caption: Factors influencing the high-rate performance of NaCrO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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